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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzaldehyde

Cat. No.: B1294362

Essential Safety and Handling Guide for 4-
Fluoro-2-nitrobenzaldehyde

This guide provides immediate, essential safety and logistical information for handling 4-
Fluoro-2-nitrobenzaldehyde, tailored for researchers, scientists, and drug development
professionals. It includes detailed personal protective equipment (PPE) requirements,
procedural guidance for safe handling and disposal, and first-aid measures.

Physicochemical [

Property Value

CAS Number 2923-96-8[1]

Molecular Formula C7H4aFNOs3[1]

Molecular Weight 169.11 g/mol [2]

Physical Form Solid

Melting Point 32-33 °C[3]

Boiling Point 294.2 + 25.0 °C (Predicted)[3]

Density 1.443 + 0.06 g/cm3 (Predicted)[3]
Storage Temperature Refrigerator, under inert gas (2-8°C)[3]
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Hazard Identification and Personal Protective

Equipment

4-Fluoro-2-nitrobenzaldehyde is classified with the following hazards:

Causes skin irritation (H315)[1][4]

Causes serious eye irritation (H319)[1][4]
May cause respiratory irritation (H335)[1][4]
Harmful if swallowed (H302)

Harmful if inhaled (H332)

To mitigate these risks, the following personal protective equipment is mandatory.

Protection Type

Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield
compliant with OSHA 29 CFR 1910.133 or
European Standard EN166.[5][6]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber)
and a lab coat. The breakthrough time of the
gloves should be confirmed with the

manufacturer.[4][6]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably a chemical fume hood.[4][6] If
dust is generated or ventilation is inadequate, a

NIOSH-approved respirator is required.[4][6]

Experimental Workflow: Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and

disposal of 4-Fluoro-2-nitrobenzaldehyde.
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Workflow for Safe Handling and Disposal of 4-Fluoro-2-nitrobenzaldehyde
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Safe handling and disposal workflow.
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Detailed Protocols

Handling and Storage Protocol:

Ventilation: Always handle this chemical within a certified chemical fume hood to minimize
inhalation exposure.[4][6]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[4][5] Always wash hands
thoroughly with soap and water after handling.[4][5]

Storage: Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.
[3][4] The recommended storage is in a refrigerator under an inert atmosphere.[3]

Incompatibilities: Keep away from strong oxidizing agents.[5]

Spill Management Protocol:

Immediate Action: Evacuate the area and ensure adequate ventilation.

Containment: Prevent the spill from entering drains or waterways.[4]

Cleanup: For dry spills, use dry cleanup procedures to avoid generating dust.[4] Carefully
sweep or vacuum the material into a clean, dry, labeled, and sealable container for disposal.

[4]

Decontamination: Wash the spill area thoroughly with water.
First Aid Measures:

e Eye Contact: Immediately flush eyes with copious amounts of running water for at least 15
minutes, ensuring to lift the upper and lower eyelids. Seek immediate medical attention.[4][5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing and wash it before reuse.[4][7] If irritation occurs,
seek medical advice.[4]

 Inhalation: Move the individual to fresh air.[4][7] If breathing is difficult, administer oxygen.
Seek medical attention.[6][7]
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Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate
medical attention.[6][7]

Disposal Plan:

All waste containing 4-Fluoro-2-nitrobenzaldehyde must be treated as hazardous waste.

Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, and sealed
containers.[4]

Disposal Route: Dispose of the waste through an approved and licensed waste disposal
company.[5][7] Adhere to all local, regional, and national regulations for chemical waste
disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294362#personal-protective-equipment-for-
handling-4-fluoro-2-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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